Cas no 887445-59-2 (1-Acetyl-N-(2-morpholin-4-ylethyl)piperidin-4-amine)

• Product Name: 1-Acetyl-N-(2-morpholin-4-ylethyl)piperidin-4-amine
• CAS No: 887445-59-2
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• MDL: MFCD03645585
• CID: 1070362
• PubChem ID: 4296559
• Update Time: 2025-09-19

1-Acetyl-N-(2-morpholin-4-ylethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-Morpholin-4-yl-ethylamino)-piperidin-1-yl]-ethanone
• CS-0322062
• 1-(4-((2-Morpholinoethyl)amino)piperidin-1-yl)ethan-1-one
• Peakdale1_003003
• MixCom3_000096
• 1-[4-(2-morpholin-4-ylethylamino)piperidin-1-yl]ethanone
• LS-02285
• MFCD03645585
• 887445-59-2
• 1-(4-((2-Morpholinoethyl)amino)piperidin-1-yl)ethanone
• 1-acetyl-N-(2-morpholin-4-ylethyl)piperidin-4-amine
• AKOS000266130
• 1-(4-{[2-(morpholin-4-yl)ethyl]amino}piperidin-1-yl)ethan-1-one
• ALBB-006473
• STK503943
• DB-211172
• 1-(4-{[2-(morpholin-4-yl)ethyl]amino}piperidin-1-yl)ethanone
• 1-Acetyl-N-(2-morpholin-4-ylethyl)piperidin-4-amine

• MDL： MFCD03645585
• Inchi： 1S/C13H25N3O2/c1-12(17)16-5-2-13(3-6-16)14-4-7-15-8-10-18-11-9-15/h13-14H,2-11H2,1H3
• InChI Key： SNHKBVBCZLOYLR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCNC1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 255.19467705g/mol
• Monoisotopic Mass: 255.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 44.8Ų

1-Acetyl-N-(2-morpholin-4-ylethyl)piperidin-4-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines